Methyl 2-(4-hydroxybutyl)benzoate

• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: methyl 2-(4-hydroxybutyl)benzoate
• InChI: InChI=1S/C12H16O3/c1-15-12(14)11-8-3-2-6-10(11)7-4-5-9-13/h2-3,6,8,13H,4-5,7,9H2,1H3
• InChI Key: PWKYWJOMRPQOOJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1CCCCO

Description

Methyl 2-(4-hydroxybutyl)benzoate is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

46.6 g (0.023 M) of methyl 2-(4-hydroxybut-1-ynyl)benzoate and 5 g of wet 10% palladium-on-charcoal are added to 900 ml of methanol in a 2000 ml stainless-steel autoclave. The reaction medium is then stirred under hydrogen pressure (10 bar) at 70° C. for 16 hours.